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Compound of Interest

Compound Name: Propionaldehyde-2,2-d2
CAS No.: 39493-21-5
Cat. No.: B1625691

Get Quote

Technical Monograph: Propionaldehyde-2,2-d2

CAS Number: 39493-21-5 Molecular Weight: 60.09 g/mol

Executive Summary & Chemical Identity

Propionaldehyde-2,2-d2 (2,2-Dideuteropropanal) is a stable isotope-labeled isotopologue of
propionaldehyde where the two hydrogen atoms at the

-carbon position are substituted with deuterium.[1] It serves as a critical internal standard in
bioanalytical mass spectrometry and a mechanistic probe in metabolic toxicology.

Its primary value lies in the retention of the isotopic label during carbonyl-targeted metabolic
oxidations (e.g., by Aldehyde Dehydrogenase), unlike C1-labeled aldehydes which often lose
the label or exhibit significant primary Kinetic Isotope Effects (KIE).

Physicochemical Properties
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Property Data
CAS Number 39493-21-5
Unlabeled CAS 123-38-6
Chemical Formula
Molecular Weight 60.09 g/mol
Structure
Appearance Colorless, volatile liquid
Boiling Point 46-50 °C
Typically

Isotopic Purity

98 atom % D

Solubility

Soluble in water, alcohol, ether

Synthesis & Production: The -Exchange Mechanism

The synthesis of Propionaldehyde-2,2-d2 exploits the acidity of the

-protons (

). Unlike the formyl proton (C1), which is non-acidic, the C2 protons can be exchanged with

deuterium oxide (

) via an enol or enolate intermediate.

Mechanistic Workflow

The following diagram illustrates the stepwise H/D exchange process. Note that the reaction

must be controlled to prevent self-aldol condensation, a common side reaction for enolizable

aldehydes.
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Figure 1: Stepwise base-catalyzed H/D exchange mechanism converting native
propionaldehyde to the 2,2-d2 isotopologue.

Experimental Protocol: Buffered Exchange
Note: This protocol is designed to minimize polymerization.
o Reagents: Propionaldehyde (freshly distilled), Deuterium Oxide (

, 99.9%), Pyridine (catalyst).

e Procedure:

o

Mix propionaldehyde with a 5-fold molar excess of

o Add 1-2 mol% pyridine. Stronger bases (like NaOH) increase the risk of aldol
condensation and should be avoided.

o Stir at ambient temperature for 24 hours.
o Separation: Due to the boiling point similarity, the product is isolated via drying (anhydrous

) and fractional distillation.

o Repetition: To achieve >98% enrichment, the isolated aldehyde is subjected to a second
exchange cycle with fresh

Applications in Drug Development & Research
A. Bioanalytical Internal Standard (LC-MS/GC-MS)

Propionaldehyde is a biomarker for lipid peroxidation and oxidative stress (e.g., in asthma
breath condensate). The 2,2-d2 variant is the preferred internal standard (IS) for these assays.
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e Why 2,2-d2?
o Mass Shift (+2 Da): Provides sufficient separation from the M+0 natural abundance peak.

o Stability: The C2-D bonds are not involved in the primary derivatization reactions often
used to stabilize aldehydes (e.g., DNPH derivatization), ensuring the label remains intact

during sample prep.

B. Mechanistic Toxicology: ALDH Pathway Probing

Aldehyde Dehydrogenase (ALDH) detoxifies propionaldehyde to propionic acid. This isotope
allows researchers to track this specific metabolic flux without "metabolic switching."

» Metabolic Logic: The oxidation occurs at C1. Since the deuterium labels are at C2, they are

retained in the metabolite.
o Reaction:

o If C1-d1 (

) were used, the deuterium would be abstracted during oxidation, resulting in loss of the
label and a significant primary Kinetic Isotope Effect (KIE) that could artificially slow

metabolism.

Propionaldehyde-2,2-d2
(Toxic Metabolite)

Retains C2 Deuterium
Mass Shift +2

Propionic Acid-2,2-d2
(Excreted)
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Figure 2: Metabolic fate of Propionaldehyde-2,2-d2 mediated by Aldehyde Dehydrogenase
(ALDH), showing retention of the isotopic label.

Handling & Stability

« Volatility: With a boiling point of ~48°C, the compound is highly volatile. Standards should be
stored in septum-sealed vials at -20°C.

o Oxidation: Air-sensitive. It spontaneously oxidizes to propionic acid-2,2-d2 if exposed to
atmospheric oxygen. Store under Argon or Nitrogen.

o Polymerization: Can form para-propionaldehyde (trimer) upon long-term storage, especially if
traces of acid are present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Propionaldehyde-2,2-d2 CAS number and molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625691/docs#propionaldehyde-2-2-d2-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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